![molecular formula C20H18Cl3N3OS B2740338 2-((1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide CAS No. 1207010-39-6](/img/structure/B2740338.png)
2-((1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
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Overview
Description
The compound is a complex organic molecule that includes several functional groups such as imidazole, thioether, and amide . It contains chlorophenyl groups, which are common in many pharmaceuticals and pesticides .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds often involve reactions like nucleophilic substitution, condensation, or coupling .Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as NMR or X-ray crystallography. Unfortunately, specific structural data for this compound was not found .Physical And Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, boiling point, etc., would typically be determined experimentally. Unfortunately, specific data for this compound was not found .Scientific Research Applications
Synthesis and Characterization
Synthetic Approaches and Chemical Properties : Research has delved into the synthesis and spectroscopic characterization of new imidazole derivatives, exploring their chemical structures and properties. For instance, Salman et al. (2015) detailed the synthesis of 2-substituted imidazole derivatives, exploring their antibacterial and antifungal activities, highlighting the potential of these compounds in developing antimicrobial agents (Salman, Abdel‐Aziem, & Alkubbat, 2015).
Molecular Structure Analysis : Detailed structural analysis of these compounds, including X-ray crystallography, provides insights into their molecular configurations and the potential for bioactivity. Sharma et al. (2017) synthesized and determined the crystal structure of a closely related imidazole derivative, offering a foundation for understanding the interaction mechanisms of these compounds at the molecular level (Sharma et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18Cl3N3OS/c1-12(2)25-19(27)11-28-20-24-10-18(13-6-7-16(22)17(23)8-13)26(20)15-5-3-4-14(21)9-15/h3-10,12H,11H2,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTYGETYDPWRUJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CSC1=NC=C(N1C2=CC(=CC=C2)Cl)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18Cl3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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